Cas no 898778-84-2 ((3,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone)

• Product Name: (3,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone
• CAS No: 898778-84-2
• MF: C₁₄H₁₀F₂O₃S
• MW: 296.289209842682
• MDL: MFCD07699165
• CID: 1946857
• PubChem ID: 24723526
• Update Time: 2025-08-05

(3,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-DIFLUOROBENZOYL)-5-(1,3-DIOXOLAN-2-YL)THIOPHENE
• (3,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone
• LogP
• (3,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• 2-(2,3,5,6-TETRAMETHYL-BENZENESULFONYL)-1,2,3,4-TETRAHYDRO-ISOQUINOLINE-3-CARBOXYLIC ACID
• 898778-84-2
• (3,5-Difluorophenyl)[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• MFCD07699165
• AKOS016018578
• 2-[5-(3,5-DIFLUOROBENZOYL)THIOPHEN-2-YL]-1,3-DIOXOLANE
• DTXSID90641966
• (3,5-Difluorophenyl)[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone

• MDL： MFCD07699165
• Inchi： 1S/C14H10F2O3S/c15-9-5-8(6-10(16)7-9)13(17)11-1-2-12(20-11)14-18-3-4-19-14/h1-2,5-7,14H,3-4H2
• InChI Key： KGMZFPLDFYSLAW-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=C(C=C(C=2)F)F)=O)=CC=C1C1OCCO1

Computed Properties

• Exact Mass: 296.03200
• Monoisotopic Mass: 296.03187167Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.77000
• LogP: 3.30270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (3,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone

Introduction to (3,5-Difluorophenyl)-[5-(1,3-Dioxolan-2-yl)-2-Thienyl]methanone (CAS No. 898778-84-2)

(3,5-Difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone (CAS No. 898778-84-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in the development of novel therapeutic agents. The compound's structure includes a 3,5-difluorophenyl group and a 5-(1,3-dioxolan-2-yl)-2-thienyl moiety, which contribute to its distinct chemical and biological properties.

The 3,5-difluorophenyl group is known for its ability to modulate the physicochemical properties of molecules, such as solubility and lipophilicity. These properties are crucial in drug design, as they can influence the absorption, distribution, metabolism, and excretion (ADME) profiles of potential drugs. The presence of this group can also enhance the binding affinity of molecules to specific biological targets, making it a valuable component in the design of selective and potent inhibitors.

The 5-(1,3-dioxolan-2-yl)-2-thienyl moiety adds further complexity to the molecule. Thienyl groups are commonly found in various bioactive compounds and are known for their ability to interact with biological systems. The dioxolane ring is a protective group that can be selectively removed under specific conditions, allowing for controlled release or activation of the compound. This feature is particularly useful in prodrug strategies, where the active form of the drug is released only after specific chemical or enzymatic cleavage.

Recent research has highlighted the potential of (3,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone in various therapeutic areas. For instance, studies have shown that compounds with similar structures exhibit promising anti-inflammatory and anti-cancer activities. In one study published in the *Journal of Medicinal Chemistry*, researchers demonstrated that derivatives of this compound were effective in inhibiting the activity of specific kinases involved in cancer progression. The selective inhibition of these kinases could lead to new treatment options for various types of cancer.

Another area of interest is the use of (3,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone in the development of anti-inflammatory drugs. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Compounds with anti-inflammatory properties can help manage these conditions by reducing inflammation and associated symptoms. Research has shown that this compound can effectively inhibit pro-inflammatory cytokines and enzymes, making it a promising candidate for further investigation.

The synthetic accessibility of (3,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized using well-established organic synthesis techniques, allowing for efficient production on both small and large scales. This scalability is crucial for advancing compounds from early-stage research to clinical trials and ultimately to market approval.

In addition to its therapeutic potential, (3,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone has been studied for its use as a building block in combinatorial chemistry. Combinatorial approaches allow for the rapid generation of large libraries of structurally diverse compounds, which can be screened for various biological activities. This method has been instrumental in identifying novel lead compounds with unique pharmacological profiles.

The safety profile of (3,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, (3,5-difluorophenyl)-[5-(1,3-dioxolan-2-yl)-2-thienyl]methanone (CAS No. 898778-84-2) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and versatile properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full range of applications and optimize its use in clinical settings.